An In-depth Technical Guide to 13-Methyltetradecanoic Acid: Discovery, Origin, and Biological Activity
An In-depth Technical Guide to 13-Methyltetradecanoic Acid: Discovery, Origin, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 13-methyltetradecanoic acid (13-MTD), a branched-chain fatty acid with significant therapeutic potential. The document details its discovery, natural origins, physicochemical properties, and its mechanism of action as a pro-apoptotic agent in cancer cells. Detailed experimental protocols for its analysis and diagrams of its biosynthesis and signaling pathways are also presented to support further research and drug development efforts.
Discovery and Origin
13-Methyltetradecanoic acid, a saturated branched-chain fatty acid, was first identified as a potent anti-cancer agent isolated from a traditional fermented soybean product named "Yang Zhen Hua 851".[1] This discovery has spurred significant interest in its potential as a chemotherapeutic agent.
While initially discovered in a fermented product, 13-MTD is also found in a variety of natural sources. It is a known component of the cell membranes of certain bacteria and has been identified in marine organisms, such as sponges, and in the fat tissues of ruminant animals.[2][3] The presence of 13-MTD in ruminants is primarily attributed to the ingestion of bacteria that synthesize this fatty acid.[3]
Physicochemical Properties
A summary of the known physicochemical properties of 13-methyltetradecanoic acid is presented in Table 1. This data is essential for its handling, formulation, and analytical characterization.
Table 1: Physicochemical Properties of 13-Methyltetradecanoic Acid
| Property | Value | Reference(s) |
| Molecular Formula | C₁₅H₃₀O₂ | [4][5] |
| Molecular Weight | 242.40 g/mol | [4] |
| IUPAC Name | 13-methyltetradecanoic acid | [4] |
| Synonyms | Isopentadecanoic acid, 13-MTD | [4] |
| CAS Number | 2485-71-4 | [4] |
| Melting Point | 50.2 °C | [6] |
| Boiling Point | 189 °C at 12 Torr | [6] |
| Density | 0.894 ± 0.06 g/cm³ (Predicted) | [6] |
| pKa | Approximately 6.7 - 7.3 (Predicted for long-chain fatty acids in a lipid environment) | [7][8] |
| Solubility | Soluble in ethanol, chloroform (B151607), and ether.[9] Practically insoluble in water.[10] | [9][10] |
| Physical State | Solid at room temperature | [11] |
Experimental Protocols
General Protocol for Extraction and Isolation from Fermented Soy Products
While a specific, detailed protocol for the isolation of 13-MTD from "Yang Zhen Hua 851" is not publicly available, a general procedure can be outlined based on standard methods for fatty acid extraction from fermented soy. This process involves lipid extraction, saponification, and chromatographic purification.
Materials:
-
Fermented soybean product
-
Chloroform
-
Methanol
-
0.9% NaCl solution
-
Potassium hydroxide (B78521) (KOH)
-
Silica (B1680970) gel for column chromatography
-
Solvent system for chromatography (e.g., hexane:ethyl acetate (B1210297) gradient)
Procedure:
-
Homogenization and Lipid Extraction:
-
Homogenize the fermented soy product with a chloroform:methanol (2:1, v/v) mixture.
-
Filter the homogenate to remove solid residues.
-
Wash the filtrate with a 0.9% NaCl solution to remove non-lipid contaminants.
-
Collect the lower chloroform phase containing the total lipids.
-
Evaporate the solvent under reduced pressure to obtain the crude lipid extract.
-
-
Saponification:
-
Dissolve the crude lipid extract in a methanolic KOH solution.
-
Reflux the mixture to hydrolyze the fatty acid esters into free fatty acids.
-
Acidify the solution to protonate the fatty acid salts.
-
-
Purification:
-
Extract the free fatty acids into hexane.
-
Concentrate the hexane extract and apply it to a silica gel column.
-
Elute the column with a hexane:ethyl acetate gradient to separate the fatty acids.
-
Collect fractions and analyze by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify fractions containing 13-MTD.
-
Pool the pure fractions and evaporate the solvent to obtain isolated 13-MTD.
-
Gas Chromatography-Mass Spectrometry (GC-MS) Analysis
GC-MS is a standard technique for the identification and quantification of fatty acids. For analysis, fatty acids are typically converted to their more volatile methyl esters (FAMEs).
Materials:
-
13-MTD sample
-
Methanolic HCl or BF₃-methanol
-
Hexane
-
Anhydrous sodium sulfate
-
GC-MS system with a suitable capillary column (e.g., polar-coated)
Procedure:
-
Derivatization to Fatty Acid Methyl Esters (FAMEs):
-
Treat the 13-MTD sample with methanolic HCl or BF₃-methanol.
-
Heat the mixture to ensure complete esterification.
-
Extract the resulting FAMEs into hexane.
-
Wash the hexane layer with water and dry over anhydrous sodium sulfate.
-
-
GC-MS Instrumental Parameters (Example):
-
Injector Temperature: 250 °C
-
Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 230 °C at 3 °C/min, and hold for 10 minutes.
-
Carrier Gas: Helium
-
Column: DB-23 or equivalent polar capillary column
-
MS Ion Source Temperature: 230 °C
-
MS Quadrupole Temperature: 150 °C
-
Ionization Mode: Electron Ionization (EI) at 70 eV
-
Scan Range: m/z 50-500
-
-
Data Analysis:
-
Identify the 13-MTD methyl ester peak based on its retention time compared to a standard.
-
Confirm the identity by comparing the obtained mass spectrum with a reference spectrum.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules, including 13-MTD.
Materials:
-
Purified 13-MTD sample
-
Deuterated solvent (e.g., CDCl₃)
-
NMR spectrometer
Procedure:
-
Sample Preparation:
-
Dissolve a sufficient amount of the purified 13-MTD in the deuterated solvent.
-
Transfer the solution to an NMR tube.
-
-
NMR Data Acquisition (Typical Parameters):
-
¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts and coupling patterns of the hydrogen atoms.
-
¹³C NMR: Acquire a carbon spectrum to determine the number and types of carbon atoms.
-
DEPT (Distortionless Enhancement by Polarization Transfer): Differentiate between CH, CH₂, and CH₃ groups.
-
COSY (Correlation Spectroscopy): Identify proton-proton couplings.
-
HSQC (Heteronuclear Single Quantum Coherence): Correlate directly bonded proton and carbon atoms.
-
HMBC (Heteronuclear Multiple Bond Correlation): Identify long-range proton-carbon correlations to establish the carbon skeleton.
-
-
Structural Elucidation:
-
Analyze the chemical shifts, integration values, and coupling constants from the ¹H NMR spectrum.
-
Use the ¹³C NMR and DEPT spectra to identify all carbon signals.
-
Combine the information from COSY, HSQC, and HMBC spectra to piece together the complete molecular structure of 13-methyltetradecanoic acid.
-
Biological Activity and Signaling Pathways
13-Methyltetradecanoic acid has been shown to induce apoptosis (programmed cell death) in various human cancer cell lines.[12] Its primary mechanism of action involves the modulation of the PI3K/AKT and MAPK signaling pathways, which are critical for cell survival and proliferation.
Modulation of the PI3K/AKT Signaling Pathway
The PI3K/AKT pathway is a key regulator of cell survival. In many cancers, this pathway is constitutively active, leading to uncontrolled cell growth and resistance to apoptosis. 13-MTD has been shown to inhibit the phosphorylation of AKT, a central kinase in this pathway.[7][12] By downregulating p-AKT, 13-MTD effectively turns off the pro-survival signal, leading to the activation of downstream apoptotic effectors like caspase-3.[12]
Caption: 13-MTD's inhibition of AKT phosphorylation.
Modulation of the MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade that regulates cell proliferation, differentiation, and apoptosis. 13-MTD has been observed to activate the pro-apoptotic arms of the MAPK pathway, specifically p38 and c-Jun N-terminal kinase (JNK), while its effect on the pro-survival ERK pathway can be cell-type dependent. The activation of p38 and JNK contributes to the induction of apoptosis in cancer cells.
Caption: 13-MTD's activation of pro-apoptotic MAPK pathways.
Biosynthesis and Experimental Workflow
Bacterial Biosynthesis of 13-Methyltetradecanoic Acid
In bacteria, 13-MTD is synthesized as a branched-chain fatty acid. The biosynthesis pathway utilizes precursors from branched-chain amino acid metabolism. Specifically, isobutyryl-CoA, derived from valine, serves as the primer for the fatty acid synthase (FAS) system to build the iso-fatty acid chain.
Caption: Biosynthesis of 13-MTD in bacteria.
Experimental Workflow: From Fermented Soy to Pure Compound
The overall workflow for obtaining and characterizing 13-methyltetradecanoic acid from a fermented soy source is summarized in the following diagram.
Caption: Experimental workflow for 13-MTD.
Conclusion
13-Methyltetradecanoic acid is a promising natural product with well-documented anti-cancer properties. Its discovery from a traditional fermented food highlights the potential of natural sources for novel drug leads. The elucidation of its mechanism of action through the modulation of key signaling pathways provides a solid foundation for its further development as a therapeutic agent. This technical guide provides the essential information and methodologies for researchers to advance the study of this intriguing fatty acid.
References
- 1. Effect of degree, type, and position of unsaturation on the pKa of long-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. benchchem.com [benchchem.com]
- 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
- 4. 13-Methyltetradecanoic Acid | C15H30O2 | CID 151014 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. GSRS [precision.fda.gov]
- 6. Methyl 13-methyltetradecanoate | C16H32O2 | CID 5077204 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. fulir.irb.hr [fulir.irb.hr]
- 8. Apparent pKa of the fatty acids within ordered mixtures of model human stratum corneum lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. caymanchem.com [caymanchem.com]
- 10. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
- 11. repository.up.ac.za [repository.up.ac.za]
- 12. 13-Methyltetradecanoic Acid Exhibits Anti-Tumor Activity on T-Cell Lymphomas In Vitro and In Vivo by Down-Regulating p-AKT and Activating Caspase-3 - PMC [pmc.ncbi.nlm.nih.gov]
